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Compound of Interest

Compound Name: Tazobactum ester-13C,d3

Cat. No.: B12395568 Get Quote

For Immediate Implementation: This document provides critical safety and handling protocols

for Tazobactam ester-13C,d3, a labeled internal standard used in quantitative analysis.

Adherence to these guidelines is essential for ensuring personnel safety and maintaining

experimental integrity.

Tazobactam and its derivatives are potent beta-lactamase inhibitors. While isotopic labeling

with 13C and deuterium (d3) does not significantly alter the chemical's primary hazardous

properties, it is imperative to handle this compound with the same precautions as its unlabeled

counterpart. The primary risks associated with Tazobactam include respiratory and skin

sensitization.

Personal Protective Equipment (PPE) and Safety
Recommendations
The following table summarizes the required personal protective equipment and key safety

measures to be observed when handling Tazobactam ester-13C,d3.
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Equipment/Procedure Specification Rationale

Respiratory Protection

NIOSH-approved respirator

with appropriate particulate

filter. Required when handling

the powder form outside of a

certified chemical fume hood.

Prevents inhalation of the

compound, which may cause

allergy or asthma-like

symptoms[1][2].

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from accidental

splashes or dust exposure.

Hand Protection
Nitrile gloves. Change gloves

immediately if contaminated.

Prevents skin contact, which

can lead to sensitization and

allergic reactions[2].

Skin and Body Protection Laboratory coat.

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Ventilation

Handle in a well-ventilated

area. A certified chemical fume

hood is required when working

with the solid compound.

Minimizes the concentration of

airborne particles and reduces

the risk of inhalation[1].

General Hygiene

Avoid ingestion and inhalation.

Avoid dust formation. Wash

hands thoroughly after

handling.

Standard laboratory practice to

prevent accidental exposure.

Standard Operating Protocol for Handling
Tazobactam ester-13C,d3
This protocol outlines the step-by-step procedure for the safe handling of Tazobactam ester-

13C,d3 from receipt to disposal.

1. Preparation and Area Setup:
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Designate a specific area for handling Tazobactam ester-13C,d3, preferably within a
chemical fume hood.
Ensure the work area is clean and free of clutter.
Assemble all necessary equipment, including PPE, spatulas, weighing paper, and
appropriate solvents.
Verify that an emergency eyewash station and safety shower are accessible.

2. Weighing and Aliquoting (Solid Form):

Perform all manipulations of the solid compound within a certified chemical fume hood to
control dust.
Don the required PPE: lab coat, nitrile gloves, and chemical safety goggles. If a fume hood is
not available, a NIOSH-approved respirator is mandatory.
Use a microbalance to weigh the desired amount of Tazobactam ester-13C,d3 onto weighing
paper.
Carefully transfer the weighed compound into a suitable container for dissolution or storage.
Clean any residual powder from the balance and work surface using a damp cloth, ensuring
the waste is disposed of as chemical waste.

3. Solution Preparation:

Add the appropriate solvent to the container with the weighed compound.
Cap the container securely and mix by vortexing or gentle agitation until the solid is fully
dissolved.
Clearly label the container with the compound name, concentration, solvent, and date of
preparation.

4. Storage:

Store the solid compound and any prepared solutions in a tightly sealed container in a cool,
dry, and well-ventilated place.
Keep away from incompatible materials such as strong oxidizing agents.

5. Spill and Emergency Procedures:

Minor Spill:
If a small amount of solid is spilled, gently cover it with a damp paper towel to avoid raising
dust.
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Wipe the area clean and place the contaminated materials in a sealed bag for chemical
waste disposal.
Major Spill:
Evacuate the immediate area and alert laboratory personnel.
Prevent the spill from entering drains or waterways.
Follow your institution's established procedures for large chemical spills.
Exposure:
Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing.
Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes at an
eyewash station.
Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

6. Disposal Plan:

All waste materials contaminated with Tazobactam ester-13C,d3, including empty containers,
used gloves, and weighing paper, must be disposed of as hazardous chemical waste.
Consult your institution's environmental health and safety (EHS) office for specific disposal
guidelines.
Do not dispose of this compound down the drain, as it is very toxic to aquatic life[2].

Workflow for Safe Handling of Tazobactam ester-
13C,d3
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1. Preparation
- Designate work area

- Assemble PPE & equipment

2. Handling (in Fume Hood)
- Weigh solid compound
- Prepare stock solutions

3. Storage
- Tightly sealed container
- Cool, dry, ventilated area

Store unused material

4. Spill & Emergency
- Follow spill protocol

- Use eyewash/shower if exposed

If spill/exposure occurs

5. Waste Disposal
- Collect all contaminated waste

- Dispose as hazardous chemical waste

Generate waste End

Complete ExperimentRetrieve for use

Dispose of cleanup materials

Start

Begin Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling, storage, and disposal of Tazobactam ester-13C,d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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